Cas no 7509-94-6 ( )

• Product Name: &nbsp
• CAS No: 7509-94-6
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 981376
• PubChem ID: 347363
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-(3-Aminopropyl)-N'-phenylurea
• 7509-94-6
• AKOS011553002
• SCHEMBL10875851
• DTXSID30324201
• NSC406003
• NSC-406003
•  

• Inchi： 1S/C10H15N3O/c11-7-4-8-12-10(14)13-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8,11H2,(H2,12,13,14)
• InChI Key： CBYQZENFYCTUIA-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1)NCCCN

Computed Properties

• Exact Mass: 193.12165
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.15